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Compound of Interest

Compound Name: Calciumdodecanoate

Cat. No.: B13835039

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
calcium dodecanoate (also known as calcium laurate). The information is curated to meet the
needs of researchers, scientists, and professionals in drug development, with a focus on
guantitative data, experimental context, and clear visual representations of key biological and
safety-related processes.

Section 1: Physicochemical and Toxicological
Profile

Calcium dodecanoate is the calcium salt of dodecanoic acid (lauric acid), a saturated medium-
chain fatty acid.[1] It is a white powder with limited solubility in water but is soluble in organic
solvents.[2][3] While it is used in various industrial applications, including as a lubricant,
emulsifier, and stabilizer, its biological and toxicological profiles are of primary interest in a
research and development setting.[4][5]

Physicochemical Data

The following table summarizes the key physicochemical properties of calcium dodecanoate.
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Property Value Source
Chemical Formula C24H46Ca04 [2]
Molecular Weight 438.70 g/mol [2]
CAS Number 4696-56-4 [2]
Appearance White powder [3]
Melting Point 182 °C [2]

Water Solubility

2.6e-05 g/L (predicted)

[6]

logP

9.07 (predicted)

[6]

Toxicological Data

Comprehensive quantitative toxicological data for calcium dodecanoate is limited in publicly

available literature and safety data sheets. Much of the available information notes that specific

toxicity values have not been determined. The Cosmetic Ingredient Review (CIR) Expert Panel

has concluded that calcium laurate is safe in cosmetics when formulated to be non-irritating

and non-sensitizing.[7] For a more complete toxicological assessment, data for the parent

compound, lauric acid, is often considered.

Parameter

Species

Source

Acute Oral
Toxicity (LD50)

No data available -

[6]

Acute Dermal
Toxicity (LD50)

No data available -

[6]

Acute Inhalation
Toxicity (LC50)

No data available -

[6]

Ecotoxicological Data

Similarly, specific ecotoxicity data for calcium dodecanoate is not readily available.[8]

Environmental fate studies for related fatty acids suggest they are readily biodegradable.[9]
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Parameter Value Species Duration Source

Toxicity to Fish

No data available - - [8]
(LC50)
Toxicity to ]

] No data available - - [8]

Daphnia (EC50)
Toxicity to Algae ]

No data available - - [8]
(EC50)

Section 2: Biological Activity and Signaling
Pathways

While calcium dodecanoate itself is primarily used as an excipient, its constituent fatty acid,
lauric acid, is biologically active and has been shown to modulate several key signaling
pathways. Understanding these pathways is crucial for researchers investigating the effects of
formulations containing calcium dodecanoate.

PPARa Signaling Pathway

Lauric acid acts as a natural ligand for Peroxisome Proliferator-Activated Receptor alpha
(PPAROQ), a nuclear receptor that plays a critical role in fatty acid oxidation.[10] Activation of
PPARa by lauric acid can lead to the upregulation of genes involved in lipid metabolism.[10]
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Lauric Acid Activation of the PPARa Signaling Pathway.

EGFR/ERK Signaling Pathway

Studies have shown that lauric acid can induce apoptosis in cancer cells by increasing reactive
oxygen species (ROS) and stimulating the phosphorylation of the Epidermal Growth Factor
Receptor (EGFR) and Extracellular signal-Regulated Kinase (ERK).[11]

Increased ROS

Phosphorylation

Phosphorylation

leads to

Apoptosis
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Lauric Acid-Induced Apoptosis via EGFR/ERK Signaling.

TLR4 Signaling Pathway

Lauric acid can also activate Toll-like Receptor 4 (TLR4), a key receptor in the innate immune
system.[12][13] This activation can influence cellular metabolism and inflammatory responses.

[12]
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Lauric Acid Activation of the TLR4 Signaling Pathway.

Section 3: Experimental Protocols

The following are generalized protocols for investigating the signaling pathways affected by
lauric acid. Researchers should optimize these protocols for their specific experimental
systems.

PPAR« Activation Assay (Luciferase Reporter Assay)

This protocol describes a method to determine if lauric acid activates PPARQ.
e Cell Culture and Transfection:
o Culture a suitable cell line (e.g., HEK293T, HepGZ2) in appropriate media.

o Co-transfect cells with a PPARa expression vector, a Renilla luciferase control vector, and
a luciferase reporter vector containing a PPRE.

e Treatment:

o 24 hours post-transfection, treat cells with varying concentrations of lauric acid (solubilized
in a suitable vehicle, e.g., DMSO) or a known PPARa agonist (positive control).
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o Include a vehicle-only control.

o Incubate for 18-24 hours.

e Luciferase Assay:

o Lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase
reporter assay system.

o Normalize firefly luciferase activity to Renilla luciferase activity to account for transfection
efficiency.

e Data Analysis:

o Calculate the fold change in luciferase activity relative to the vehicle control.

EGFR and ERK Phosphorylation Assay (Western Blot)

This protocol outlines the steps to measure the phosphorylation of EGFR and ERK in response
to lauric acid treatment.

o Cell Culture and Treatment:
o Culture a relevant cell line (e.g., A431, HelLa) to 70-80% confluency.
o Serum-starve the cells for 12-24 hours.

o Treat cells with lauric acid for various time points. Include a positive control (e.g., EGF)
and an untreated control.

e Cell Lysis and Protein Quantification:

o Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and
phosphatase inhibitors.

o Determine the protein concentration of the lysates using a BCA or Bradford assay.

o Western Blotting:
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o Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose
membrane.

o Block the membrane with 5% BSA or non-fat milk in TBST.

o Incubate the membrane with primary antibodies against phospho-EGFR, total EGFR,
phospho-ERK, and total ERK.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies.

o Detect the signal using an enhanced chemiluminescence (ECL) substrate.

e Data Analysis:
o Quantify band intensities using densitometry software.

o Normalize the phosphorylated protein levels to the total protein levels.

Section 4: Safety and Handling
Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), calcium dodecanoate is generally not classified as a hazardous substance.[10]
However, some suppliers may indicate it as an irritant, potentially causing skin and eye
irritation.[12] It may also be harmful if swallowed or inhaled.[12]

First-Aid Measures

The following workflow outlines the general first-aid procedures for exposure to calcium
dodecanoate. Always consult the specific Safety Data Sheet (SDS) for the material in use.
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Rinse mouth with water.
If not breathing, give artificial respiration. | Wash off with soap and plenty of water. Rinse thoroughly with plenty of water for at least 15 minutes.

Never give anything by mouth to an unconscious person.

Consult a physician.
Show this safety data sheet to the doctor.
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General First-Aid Workflow for Calcium Dodecanoate Exposure.

Handling and Storage

» Handling: Avoid formation of dust and aerosols.[11] Provide appropriate exhaust ventilation
at places where dust is formed.[11]

» Storage: Store in a cool, dry, and well-ventilated place.[11] Keep the container tightly closed.
[11]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-
approved equipment.[11]
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» Skin Protection: Wear impervious clothing and chemical-resistant gloves.[11]

o Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU EN 143) particle
respirator. For higher-level exposures, use a full-face particle respirator type P100 (US) or
P3 (EU EN 143).[11]

Section 5: Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Use personal protective equipment.[10] Avoid dust formation.[10]
Ensure adequate ventilation.[10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[10] Do not let
the product enter drains.[10]

o Methods for Cleaning Up: Sweep up and shovel.[14] Keep in suitable, closed containers for
disposal.[14]

Section 6: Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

o Specific Hazards: Not flammable or combustible.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
[10]

This technical guide provides a summary of the available safety and biological data for calcium
dodecanoate. It is intended to supplement, not replace, the official Safety Data Sheet provided
by the manufacturer. Researchers should always consult the SDS before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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